Cas no 1190844-98-4 (3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide)

• Product Name: 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide
• CAS No: 1190844-98-4
• MF: C₁₉H₁₆F₃N₃O₄
• MW: 407.34325504303
• CID: 5969376
• PubChem ID: 44073089
• Update Time: 2025-10-29

3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide
• 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepin-3-yl)-N-(4-(trifluoromethoxy)phenyl)propanamide
• 3-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide
• VU0648952-1
• AKOS024515774
• 1190844-98-4
• AKOS022140908
• 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-[4-(trifluoromethoxy)phenyl]propanamide
• F5610-0231

• Inchi： 1S/C19H16F3N3O4/c20-19(21,22)29-12-7-5-11(6-8-12)23-16(26)10-9-15-18(28)24-14-4-2-1-3-13(14)17(27)25-15/h1-8,15H,9-10H2,(H,23,26)(H,24,28)(H,25,27)
• InChI Key： MIMKNOVRPMIHLV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(CCC1C(NC2C=CC=CC=2C(N1)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 407.10929049g/mol
• Monoisotopic Mass: 407.10929049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.5Ų

Additional information on 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide

Introduction to 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide (CAS No. 1190844-98-4)

3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide (CAS No. 1190844-98-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazepine derivative class, a well-studied group known for its pharmacological properties. The structural complexity of this molecule, featuring a 2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine core and an N-4-(trifluoromethoxy)phenylpropanamide side chain, positions it as a promising candidate for further research and development in drug discovery.

The benzodiazepine scaffold is renowned for its role in modulating the gamma-aminobutyric acid (GABA) receptor system, which is central to the regulation of anxiety and seizure activity. The introduction of the trifluoromethoxy group in the phenyl ring adds a layer of electronic modification that can influence the compound's bioactivity and metabolic stability. This particular modification has been increasingly explored in recent years due to its ability to enhance binding affinity and selectivity towards target enzymes and receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such compounds. The 2,5-dioxo moiety in the tetrahydrobenzodiazepine ring contributes to the overall rigidity of the molecule, which is often favorable for receptor interactions. Additionally, the propanamide side chain provides a potential site for further derivatization, allowing researchers to fine-tune the pharmacological profile of the compound.

In vitro studies have begun to elucidate the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit anxiolytic effects comparable to traditional benzodiazepines but with improved metabolic stability. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions with certain GABA receptor subtypes, which could lead to more targeted therapeutic effects.

The synthesis of this compound presents unique challenges due to its complex structure. Advanced synthetic methodologies involving multi-step organic transformations are required to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations are often employed to construct the benzodiazepine core. The introduction of the trifluoromethoxyphenylpropanamide moiety requires careful control of reaction conditions to avoid unwanted side products.

One of the most compelling aspects of this compound is its potential for developing novel therapeutic agents with reduced side effects compared to existing treatments. The tetrahydrobenzodiazepine core is known for its ability to interact with biological targets without causing excessive sedation or cognitive impairment. By optimizing the substitution patterns on the phenyl ring and side chain, researchers aim to achieve a balance between efficacy and safety.

The role of fluorine-containing groups in pharmaceuticals cannot be overstated. The trifluoromethoxy group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties such as lipophilicity and metabolic stability. This group can also enhance binding affinity by introducing electron-withdrawing effects that strengthen interactions with biological targets. Such modifications are critical in modern drug design efforts aimed at developing next-generation therapeutics.

As research progresses, computational models are becoming increasingly sophisticated in predicting the behavior of complex molecules like 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide. These models can simulate molecular interactions at an atomic level, providing insights into how structural changes affect bioactivity. Such simulations are invaluable in guiding synthetic efforts and optimizing lead compounds for clinical development.

The potential applications of this compound extend beyond traditional anxiolytic therapies. Preliminary data suggest that it may also exhibit neuroprotective properties by modulating GABAergic signaling pathways involved in neuronal survival and function. This dual functionality makes it an attractive candidate for treating neurological disorders where anxiety and seizure activity coexist.

The development of novel benzodiazepine derivatives like this one underscores the importance of interdisciplinary collaboration between organic chemists, pharmacologists, and bioinformaticians. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion,3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-4-(trifluoromethoxy)phenylpropanamide (CAS No. 1190844-98-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological profile position it as a valuable tool for further research into treating anxiety-related disorders and potentially other neurological conditions. As synthetic methodologies continue to evolve and computational tools become more powerful，this compound exemplifies the innovative approaches being taken to develop safer、more effective therapeutics.